Cas no 1805442-60-7 (2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride
• CAS No: 1805442-60-7
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4883385
• Update Time: 2025-10-05

2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO/c1-3-5(10)2-4(7(9)14)6(13-3)8(11)12/h2,8H,1H3
• InChI Key： GOVYJFSUAFRLKW-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C(C)N=C1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride

Introduction to 2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride (CAS No. 1805442-60-7) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride, identified by the chemical identifier CAS No. 1805442-60-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, a fluoro substituent, and a methylpyridine backbone, presents a versatile platform for the development of novel bioactive molecules. The presence of a carbonyl chloride functionality further enhances its utility as an intermediate in synthetic chemistry, enabling diverse transformations that are pivotal for drug discovery and molecular innovation.

The significance of this compound is underscored by its potential applications in the synthesis of advanced pharmaceuticals. The difluoromethyl group is particularly noteworthy, as it has been extensively studied for its ability to modulate metabolic pathways and enhance the bioavailability of drug candidates. Recent studies have demonstrated that molecules incorporating this moiety exhibit improved pharmacokinetic profiles, making them attractive for therapeutic development. Specifically, the difluoromethyl group can influence the electronic properties of adjacent functional groups, thereby affecting binding affinity and receptor interaction.

In parallel, the fluoro substituent plays a crucial role in the chemical behavior of this compound. Fluorine atoms are known for their ability to enhance metabolic stability and binding selectivity, which are critical factors in drug design. The incorporation of fluorine into pharmaceuticals often leads to compounds with prolonged half-lives and reduced susceptibility to enzymatic degradation. This characteristic has been leveraged in the development of antiviral and anticancer agents, where fluorinated molecules have shown remarkable efficacy.

The methylpyridine core of 2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride provides a stable aromatic framework that can be readily modified through various chemical reactions. Pyridine derivatives are ubiquitous in medicinal chemistry due to their broad spectrum of biological activities. They serve as key scaffolds in the design of central nervous system (CNS) drugs, antihypertensives, and anti-inflammatory agents. The structural versatility of pyridine allows for the introduction of diverse functional groups, making it an indispensable building block in synthetic organic chemistry.

The carbonyl chloride functionality at the 3-position of the pyridine ring is particularly noteworthy for its reactivity. Carbonyl chlorides are highly reactive intermediates that can undergo nucleophilic addition reactions, forming amides, esters, and other valuable derivatives. This reactivity makes them indispensable tools in peptide synthesis and drug development. Furthermore, the presence of both electron-withdrawing and electron-donating groups in this compound can influence its reactivity and selectivity in various synthetic pathways.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride as a key intermediate in the synthesis of complex natural products and biologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism. The combination of fluorinated and difluoromethyl-containing pyridine derivatives has shown promise in disrupting critical metabolic pathways that are overexpressed in tumor cells.

Another area where this compound has made significant contributions is in the development of fluorinated heterocycles for medicinal applications. Fluorinated pyridines have been explored as components of antiviral drugs due to their ability to enhance viral protease inhibition. The unique electronic properties imparted by fluorine atoms allow these compounds to interact with biological targets with high specificity, reducing off-target effects and improving therapeutic efficacy.

The synthetic flexibility offered by 2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride has also been exploited in the creation of novel ligands for receptor binding studies. By modifying different positions on the pyridine ring or introducing additional functional groups, researchers can generate libraries of compounds with tailored pharmacological properties. These libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

In conclusion, 2-(Difluoromethyl)-5-fluoro-6-methylpyridine-3-carbonyl chloride (CAS No. 1805442-60-7) represents a powerful tool in modern chemical biology and pharmaceutical research. Its unique structural features—combining a difluoromethyl, a fluoro, and a methylpyridine backbone—make it an ideal candidate for developing innovative bioactive molecules. The presence of a highly reactive carbonyl chloride group further enhances its utility as an intermediate in synthetic chemistry. As research continues to uncover new applications for fluorinated and difluoromethyl-containing compounds, the importance of this versatile intermediate is likely to grow even further.